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Compound of Interest

Compound Name: Chlorophyll C3

Cat. No.: B599775 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the spectral properties of Chlorophyll c3 against

other major chlorophylls, including chlorophylls a, b, c1, c2, and d. The objective is to offer a

clear, data-driven resource for professionals engaged in photosynthesis research, bio-

diagnostics, and the development of photosensitizing agents. All quantitative data is presented

in standardized tables, and key experimental methodologies are outlined to ensure

reproducibility.

Introduction to Chlorophyll Diversity
Chlorophylls are the primary pigments responsible for capturing light energy during

photosynthesis. While Chlorophyll a is the most ubiquitous, a variety of other chlorophylls (b,

c1, c2, c3, d, and f) exist, each with a unique molecular structure that influences its light-

absorption properties. These structural variations lead to distinct absorption spectra, allowing

organisms to adapt to different light environments. Chlorophyll c3, along with other c-type

chlorophylls, is a key accessory pigment in many marine algae, such as diatoms and

dinoflagellates. Unlike chlorophylls a and b, c-type chlorophylls are porphyrins, lacking the

phytol tail, a structural distinction that significantly impacts their spectral characteristics.

Comparative Spectral Analysis
The primary spectral features of chlorophylls are the Soret band (an intense peak in the blue

region of the spectrum) and the Qy band (a less intense peak in the red region). The precise
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wavelength of these absorption maxima is highly dependent on the solvent used for extraction.

For a consistent comparison, the following data primarily utilizes 100% acetone as the solvent.

Quantitative Spectral Data of Major Chlorophylls

Pigment Solvent
Soret Band
(λmax, nm)

Qy Band
(λmax, nm)

Fluorescence
Emission
(λmax, nm)

Chlorophyll a 100% Acetone ~430[1] ~662[1] ~668 - 674[2]

Chlorophyll b 100% Acetone ~457[1] ~645[1][3] ~650[4]

Chlorophyll c1 100% Acetone ~446[5] ~629[5] ~633[5]

Chlorophyll c2 100% Acetone (~445) (~629) Not Available

Chlorophyll c3 Diethyl Ether ~451 - 454[3] ~625 - 630[3] Not Available

Chlorophyll d 100% Acetone Not Available ~688[6] Not Available

*Values for Chlorophyll c2 in 100% acetone are typically measured as a mixture with c1; pure

values are not readily available in this solvent. The values shown are for a c1+c2 mixture.[6][7]

Key Observations for Chlorophyll c3:

Shifted Soret Band: Compared to Chlorophyll a (~430 nm) and even other c-type

chlorophylls like c1 (~446 nm), Chlorophyll c3 exhibits a Soret band shifted to longer

wavelengths (~451-454 nm in diethyl ether), indicating enhanced absorption in the blue-

green part of the spectrum.

Broad Red Absorption: The Qy band of Chlorophyll c3 (~625-630 nm) is located at a

shorter wavelength compared to chlorophylls a and b. This, along with its strong Soret band,

makes it an efficient pigment for harvesting blue-green light, which penetrates deeper into

aquatic environments.[3]

Visualization of Spectral Relationships
The following diagrams illustrate the general workflow for chlorophyll analysis and the spectral

positioning of the major chlorophyll types.
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Caption: Experimental workflow for chlorophyll extraction and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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